Cas no 866157-37-1 (4,4-Dimethyl-3-{[4-(trifluoromethyl)phenyl]methyl}-1,3-oxazolidine)

• Product Name: 4,4-Dimethyl-3-{[4-(trifluoromethyl)phenyl]methyl}-1,3-oxazolidine
• CAS No: 866157-37-1
• MF: C₁₃H₁₆F₃NO
• MW: 259.267454147339
• CID: 5697413
• PubChem ID: 3652619
• Update Time: 2025-08-05

4,4-Dimethyl-3-{[4-(trifluoromethyl)phenyl]methyl}-1,3-oxazolidine Chemical and Physical Properties

Names and Identifiers

• 866157-37-1
• 4,4-dimethyl-3-[4-(trifluoromethyl)benzyl]-1,3-oxazolane
• 4,4-dimethyl-3-[[4-(trifluoromethyl)phenyl]methyl]-1,3-oxazolidine
• AKOS005108073
• 4,4-dimethyl-3-{[4-(trifluoromethyl)phenyl]methyl}-1,3-oxazolidine
• MS-2501
• Oxazolidine, 4,4-dimethyl-3-[[4-(trifluoromethyl)phenyl]methyl]-
• 4,4-Dimethyl-3-{[4-(trifluoromethyl)phenyl]methyl}-1,3-oxazolidine

• Inchi： 1S/C13H16F3NO/c1-12(2)8-18-9-17(12)7-10-3-5-11(6-4-10)13(14,15)16/h3-6H,7-9H2,1-2H3
• InChI Key： ZPRZFYHQRWNCQQ-UHFFFAOYSA-N
• SMILES： O1CC(C)(C)N(CC2=CC=C(C(F)(F)F)C=C2)C1

Computed Properties

• Exact Mass: 259.11839862g/mol
• Monoisotopic Mass: 259.11839862g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 12.5Ų

Experimental Properties

• Density: 1.172±0.06 g/cm3(Predicted)
• Boiling Point: 267.2±40.0 °C(Predicted)
• pka: 6.11±0.40(Predicted)

Additional information on 4,4-Dimethyl-3-{[4-(trifluoromethyl)phenyl]methyl}-1,3-oxazolidine

Comprehensive Overview of 4,4-Dimethyl-3-{[4-(trifluoromethyl)phenyl]methyl}-1,3-oxazolidine (CAS No. 866157-37-1)

The compound 4,4-Dimethyl-3-{[4-(trifluoromethyl)phenyl]methyl}-1,3-oxazolidine (CAS No. 866157-37-1) is a specialized heterocyclic organic molecule with significant applications in pharmaceutical and agrochemical research. Its unique structure, featuring a trifluoromethylphenyl group and an oxazolidine ring, makes it a valuable intermediate for synthesizing bioactive compounds. Researchers and industry professionals frequently search for this compound due to its potential in drug discovery and material science.

One of the key reasons for the growing interest in 4,4-Dimethyl-3-{[4-(trifluoromethyl)phenyl]methyl}-1,3-oxazolidine is its role in medicinal chemistry. The trifluoromethyl group is known for enhancing the metabolic stability and lipophilicity of drug candidates, making this compound a focal point in the development of new therapeutic agents. Recent trends in AI-driven drug discovery and high-throughput screening have further amplified its relevance, as computational models often highlight such scaffolds for further optimization.

In addition to its pharmaceutical applications, CAS No. 866157-37-1 is also explored in agrochemical formulations. The oxazolidine moiety contributes to its potential as a pesticide or herbicide intermediate, aligning with the increasing demand for sustainable crop protection solutions. With the rise of green chemistry initiatives, researchers are investigating eco-friendly synthetic routes for this compound to minimize environmental impact.

The synthesis of 4,4-Dimethyl-3-{[4-(trifluoromethyl)phenyl]methyl}-1,3-oxazolidine typically involves multi-step organic reactions, including condensation and cyclization processes. Advanced techniques such as flow chemistry and catalysis are being employed to improve yield and purity, addressing common challenges like byproduct formation and scalability. These innovations are critical for meeting the demands of industrial-scale production.

From a commercial perspective, the global market for specialty chemicals like CAS No. 866157-37-1 is expanding, driven by investments in R&D and custom synthesis services. Suppliers and manufacturers are increasingly listing this compound in their catalogs, catering to the needs of academic institutions and pharmaceutical companies. Quality control measures, such as HPLC and NMR analysis, ensure its consistency for research applications.

Looking ahead, the versatility of 4,4-Dimethyl-3-{[4-(trifluoromethyl)phenyl]methyl}-1,3-oxazolidine positions it as a promising candidate for future innovations. Whether in drug development, material science, or sustainable agriculture, its applications continue to evolve. Researchers are encouraged to explore its derivatives and analogs, leveraging modern tools like machine learning and crystal engineering to unlock new possibilities.